Cas no 1806680-40-9 (Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806680-40-9
• MF: C₁₅H₁₈O₇
• MW: 310.299225330353
• CID: 4957144
• Update Time: 2025-11-06

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H18O7/c1-3-22-15(20)11-8-10(13(17)14(18)19)5-4-9(11)6-7-12(16)21-2/h4-5,8,13,17H,3,6-7H2,1-2H3,(H,18,19)
• InChI Key： LAISURYELKVJJY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C(=O)O)O)C=CC=1CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 407
• XLogP3: 1.1
• Topological Polar Surface Area: 110

Additional information on Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-methoxy-3-oxopropyl)benzoate

Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate: A Comprehensive Overview

Ethyl 5-(carboxy(hydroxy)methyl)-2-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1806680-40-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate, has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate is characterized by a benzoate backbone with substituents that confer both hydrophilic and hydrophobic properties. The presence of the hydroxymethyl group and the methoxy-substituted ketone group introduces a degree of functional versatility, making this compound a promising candidate for further research and development.

Recent studies have explored the synthesis and characterization of Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate, highlighting its potential as a precursor for advanced materials. Researchers have demonstrated that this compound can be effectively synthesized through a multi-step process involving esterification and oxidation reactions. The synthesis pathway has been optimized to enhance yield and purity, ensuring scalability for industrial applications.

In terms of physical properties, Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations.

The compound's chemical stability has been extensively studied, revealing its resistance to thermal degradation under moderate conditions. This stability is attributed to the electron-withdrawing groups present in its structure, which stabilize the molecule against oxidative stress.

Applications of Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate span across multiple domains, including pharmaceuticals, cosmetics, and agricultural chemicals. In the pharmaceutical industry, this compound has shown promise as a precursor for drug delivery systems due to its ability to form stable emulsions and nanoparticles.

Recent advancements in green chemistry have also highlighted the potential of Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate as a sustainable alternative to traditional chemical intermediates. Its biodegradability and low toxicity make it an eco-friendly option for various industrial processes.

In conclusion, Ethyl 5-(Carboxy(Hydroxy)Methyl)-2-(3-Methoxy-3-Oxopropyl)Benzoate (CAS No: 1806680-40-9) is a versatile compound with significant potential in diverse fields. Its unique chemical properties, coupled with recent research findings, underscore its importance as a valuable tool in modern chemistry.